TRPV1
Target Description
Transient Receptor Potential Vanilloid 1 (TRPV1) is a non-selective cation channel predominantly expressed in sensory neurons. It acts as a polymodal integrator of noxious stimuli, including capsaicin, heat (>43°C), low pH, and endogenous inflammatory mediators. TRPV1 plays a critical role in pain perception, thermoregulation, and neurogenic inflammation. Its activation leads to depolarization and initiation of action potentials, contributing to acute and chronic pain states, making it a significant therapeutic target for analgesia and inflammatory conditions.
Related Compounds
1-(3,4-Dimethoxycinnamoyl)piperidine
1-(3,4-Dimethoxycinnamoyl)piperidine
CAS: 128261-84-7
Piperlotine A
Piperlotine A
CAS: 389572-70-7
14-Benzoylneoline
14-Benzoylneoline
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墙草碱
Pellitorine
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Songoramine
Songoramine
CAS: 23179-78-4
(Z)-正丁烯基苯酞
(Z)-Butylidenephthalide
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去甲茵芋碱
Haplopine
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(-)-冰片
(-)-Borneol
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钝叶扁柏氨基甲酸酯 A
Obtucarbamate A
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Koumine N-oxide
Koumine N-oxide
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O-Methylpallidine
O-Methylpallidine
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Pseudoakuammigine
Pseudoakuammigine
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10,11-二甲氧基-alpha-育亨宾
10,11-Dimethoxy-17-epi-alpha-yohimbine
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10-去乙酰紫杉醇
10-Deacetyltaxol
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10-姜酚
10-Gingerol
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苯甲酰乌头原碱
14-Benzoylaconine
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1-肉豆蔻酸单甘油酯
1-Monomyristin
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6-姜酚
6-Gingerol
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8-姜酚
8-Gingerol
CAS: 23513-08-8
川续断皂苷 PE
Akebiasaponin PE
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菠甾醇
Alpha-Spinasterol
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雪上一枝蒿甲素
Bullatine A
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草乌甲素
Bulleyaconitine A
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展花乌头宁
Chasmanine
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断血流皂苷A
Clinodiside A
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延胡索甲素
Corydaline
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去氢钩藤碱
Corynoxeine
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草乌甲素(中检院名)
Crassicauline A
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轮环藤碱
Cycleanine
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6'-去甲山豆根碱
Dauricinoline
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蝙蝠葛诺林碱
Daurinoline
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去氢紫堇碱
Dehydrocorydalin
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去氢吴茱萸碱
Dehydroevodiamine
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硬飞燕草碱
Delsoline
CAS: 509-18-2
去甲氧基麻醉椒素
Demethoxyyangonin
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二氢麻醉椒苦素
Dihydromethysticin
CAS: 19902-91-1
乙酰蝙蝠葛苏林碱
Di-O-acetyldaurisoline
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右旋四氢巴马汀
D-Tetrahydropalmatine
CAS: 3520-14-7
1,8-桉叶素
1,8-Cineole
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吴茱萸内脂醇
Evodol
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附子灵
Fuziline
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羟异栀子苷
Gardenoside
CAS: 24512-62-7
钩吻碱
Gelsemine
CAS: 509-15-9
银杏内酯J
Ginkgolide J
CAS: 107438-79-9
莨菪碱
Hyoscyamine
CAS: 101-31-5
次乌头碱
Hypaconitine
CAS: 6900-87-4
西贝母碱
Imperialine
CAS: 61825-98-7
印乌头碱
Indaconitine
CAS: 4491-19-4
醉椒素
Kavain
CAS: 500-64-1
钩吻素子
Koumine
CAS: 1358-76-5
氢溴酸高乌甲素
Lappaconitine hydrobromide
CAS: 97792-45-5
L-箭毒碱
L-Bebeerine
CAS: 436-05-5
L-荷包牡丹碱
L-Dicentrine
CAS: 28832-07-7
乌药醚内酯
Linderane
CAS: 13476-25-0
L-薄荷醇
L-Menthol
CAS: 2216-51-5
清风藤碱
L-Sinoacutine
CAS: 4090-18-0
左旋四氢巴马汀
L-Tetrahydropalmatine
CAS: 483-14-7
薄荷醇
Menthol
CAS: 1490-04-6
中乌头碱
Mesaconitine
CAS: 2752-64-9
甲基丁香酚
Methyleugenol
CAS: 93-15-2
麻醉椒苦素
Methysticin
CAS: 495-85-2
肉豆蔻酸
Myristic acid
CAS: 544-63-8
降二氢辣椒碱
Nordihydrocapsaicin
CAS: 28789-35-7
枸橘苷
Poncirin
CAS: 14941-08-3
樱草根苷
Primulaverin
CAS: 154-61-0
Primulic Acid 2
Primulic Acid 2
CAS: 208599-88-6
原阿片碱
Protopine
CAS: 130-86-9
原百部碱
Protostemonine
CAS: 27495-40-5
冉乌头碱
Ranaconitine
CAS: 1360-76-5
蓖麻酸
Ricinoleic acid
CAS: 141-22-0
水杨苷
Salicin
CAS: 138-52-3
檀香醇
Santalol
CAS: 11031-45-1
亥茅酚苷
Sec-O-glucosylhamaudol
CAS: 80681-44-3
洋川芎内酯H
Senkyunolide H
CAS: 94596-27-7
紫菀酮
Shionone
CAS: 10376-48-4
6-甲氧基当归素
Sphondin
CAS: 483-66-9
款冬酮
Tussilagone
CAS: 104012-37-5
麻醉椒素
Yangonin
CAS: 500-62-9
姜酮
Zingerone
CAS: 122-48-5
藁本内酯
Ligustilide
CAS: 81944-09-4
3-脱氧乌头碱
3-Deoxyaconitine
CAS: 3175-95-9
异紫堇定碱
Isocorydine
CAS: 475-67-2
愈创甘油醚
Guaifenesin
CAS: 93-14-1
8-姜烯酚
8-Shogaol
CAS: 36700-45-5
宋果灵; 雪上一枝蒿素G
Songorine
CAS: 509-24-0
辣椒碱
Capsaicin
CAS: 404-86-4
二氢辣椒碱
Dihydrocapsaicin
CAS: 19408-84-5
吴茱萸碱
Evodiamine
CAS: 518-17-2
异去氢钩藤碱
Isocorynoxeine
CAS: 51014-29-0
高乌甲素
Lappaconitine
CAS: 32854-75-4
小白菊内酯
Parthenolide
CAS: 20554-84-1
贝母素甲
Peimine
CAS: 23496-41-5
胡椒碱
Piperine
CAS: 94-62-2
桔梗皂苷D
Platycodin D
CAS: 58479-68-8
吴茱萸次碱
Rutaecarpine
CAS: 84-26-4
α-倒捻子素
Alpha-Mangostin
CAS: 6147-11-1
假马齿苋皂苷A1
Bacoside A1
CAS: 58798-94-0
12-表欧乌头碱
12-epinapelline
CAS: 110064-71-6
对叶百部碱
Tuberostemonine
CAS: 6879-01-2
异钩藤碱
Isorhynchophylline
CAS: 6859-01-4
吴茱萸新碱
Evocarpine
CAS: 15266-38-3
金黄紫堇碱
Scoulerine
CAS: 6451-73-6
风藤奎醇
Futoquinol
CAS: 28178-92-9
二氢吴茱萸新碱
Dihydroevocarpine
CAS: 15266-35-0
水蓼辣素
Polygodial
CAS: 6754-20-7
八角枫碱
(±)-Anabasine
CAS: 13078-04-1
高二氢辣椒素I
Homodihydrocapsaicin I
CAS: 20279-06-5
N-Phenethylcinnamamide
N-Phenethylcinnamamide
CAS: 103188-43-8
Palvanil
Palvanil
CAS: 69693-13-6
癸酸香草酰胺
N-vanillyldecanamide
CAS: 31078-36-1
Carmichasine B
Carmichasine B
CAS: 2245700-60-9
高二氢辣椒素II
Homodihydrocapsaicin II
CAS: 71239-21-9
芦竹胺
Arundamine
CAS: 475977-53-8
8-O-乙基-14-苯甲酰乌头原碱
Spicatine A
CAS: 124256-81-1
假荜茇酰胺B
Retrofractamide B
CAS: 54794-74-0
钩吻绿碱
Gelsevirine
CAS: 38990-03-3
去甲布拉易林
Norbraylin
CAS: 60796-64-7
Gelsemiol
Gelsemiol
CAS: 110414-77-2
四氢鸭脚木碱
Tetrahydroalstonine
CAS: 6474-90-4
8-乙氧基滇乌碱
8-O-Ethylyunaconitine
CAS: 110011-77-3
胡蔓藤碱乙
Humantenine
CAS: 82375-29-9
钩吻素丁; (Z)-阿枯米定碱
(Z)-Akuammidine
CAS: 113973-31-2
盐酸蓝堇碱
Protopine hydrochloride
CAS: 6164-47-2
紫堇达明碱
(-)-Corydalmine
CAS: 30413-84-4
胡蔓藤碱丁
Humantenirine
CAS: 82375-30-2
常绿钩吻碱
Sempervirine
CAS: 6882-99-1
薄荷酮
Menthone
CAS: 10458-14-7
青花椒碱
Schinifoline
CAS: 80554-58-1
去甲白屈菜红碱
Norchelerythrine
CAS: 6900-99-8
黑蔓定碱
Regelidine
CAS: 114542-54-0
去氢紫堇碱硝酸盐
Dehydrocorydaline nitrate
CAS: 13005-09-9
合成辣椒碱
Nonivamide
CAS: 2444-46-4
四氢胡椒碱
Tetrahydropiperine
CAS: 23434-88-0
缝籽嗪甲醚
Geissoschizine methyl ether
CAS: 60314-89-8
使君子氨酸
L-Quisqualic Acid
CAS: 52809-07-1
羟基-γ-山椒素
Hydroxy-γ-sanshool
CAS: 78886-66-5
羟基-γ-异山椒素
Hydroxyl-γ-isosanshool
CAS: 127514-62-9
α-山椒素
α-Sanshool
CAS: 504-97-2
羟基-β-山椒素
Hydroxy-β-sanshool
CAS: 97465-69-5
羟基-ε-山椒素
Hydroxy-ε-sanshool
CAS: 252193-26-3
β-山椒素
β-Sanshool
CAS: 10076-00-3
羟基-α-山椒素
Hydroxy-α-sanshool
CAS: 83883-10-7
乙酰乌药醇
Lindenenol acetate
CAS: 26146-28-1
辣椒素酯
Capsiate
CAS: 205687-01-0
3'-O-乙酰基亥茅酚
3'-O-Acetylhamaudol
CAS: 30358-88-4
14-苯甲酰伪乌头碱
Ludaconitine
CAS: 82144-72-7
β-蒎烯
β-Pinene
CAS: 127-91-3
α-蒎烯
α-Pinene
CAS: 80-56-8
柠檬酸甲基牛扁碱
Methyllycaconitine citrate
CAS: 112825-05-5
北乌碱
10-Hydroxy mesaconitine
CAS: 76918-93-9
四氢厚朴酚
Tetrahydromagnolol
CAS: 20601-85-8
4-羟基-N-(2-羟基乙基)苯甲酰胺
Bryonamide A
CAS: 75268-14-3
(2R,3S)-3-苯基异丝氨酸盐酸盐
(2R,3S)-3-Phenylisoserine hydrochloride
CAS: 132201-32-2
伊贝辛
Yibeissine
CAS: 143502-51-6
大戟醇
Euphorbol
CAS: 566-14-3
脱氧柠檬苦素
Deoxylimonin
CAS: 989-23-1
浙贝丙素
Zhebeirine
CAS: 143120-47-2
异贝母甲素
Isopeimine
CAS: 23496-43-7
乙酸糠酯
Furfuryl acetate
CAS: 623-17-6
棍掌碱
Coryneine
CAS: 7224-66-0
1,4-桉叶素
1,4-Cineol
CAS: 470-67-7
13-去羟基印乌碱
13-Dehydroxyindaconintine
CAS: 77757-14-3
苯甲酰异叶乌头碱
6-Benzoylheteratisine
CAS: 99759-48-5
乌药碱
(+)-Coclaurine
CAS: 2196-60-3
8-去乙酰基滇乌头碱
8-Deacetyl yunaconitine
CAS: 93460-55-0
高乌宁碱
Lappaconine
CAS: 23943-93-3
二氢辣椒素酯
Dihydrocapsiate
CAS: 205687-03-2
假蒟亭碱
Sarmentine
CAS: 78910-33-5
O-甲基球紫堇碱
O-Methylbulbocapnine
CAS: 2490-83-7
钩吻素戊
Koumidine
CAS: 1358-75-4
氨茴酰牛扁碱
Anthranoyllycoctonine
CAS: 22413-78-1
白芷属脑
Heraclenol
CAS: 31575-93-6
黄卡瓦胡椒素C
Flavokawain C
CAS: 37308-75-1
四氢非洲防己碱
Tetrahydrocolumbamine
CAS: 483-34-1
杏黄罂粟碱
Armepavine
CAS: 524-20-9
次乌头原碱
Hypaconine
CAS: 63238-68-6
新乌头原碱
Mesaconine
CAS: 6792-09-2
异东莨菪内酯
Isoscopoletin
CAS: 776-86-3
多根乌头碱
Karacoline
CAS: 39089-30-0
钩吻素乙
Gelsemicine
CAS: 6887-28-1
二氢巴马汀
Dihydropalmatine
CAS: 26067-60-7
松柏苷
Coniferin
CAS: 531-29-3
异香草乙酮
Isoacetovanillone
CAS: 6100-74-9
胡蔓藤碱丙
Humantenidine
CAS: 114027-39-3
氢化原阿片碱
Hydroprotopine
CAS: 128397-41-1
橙黄胡椒酰胺
Aurantiamide
CAS: 58115-31-4
崖椒碱
γ-Fagarine
CAS: 524-15-2
软木花椒素
Suberosin
CAS: 581-31-7
布拉易林
Braylin
CAS: 6054-10-0
乙酰氧基缬草烯酸
Acetoxyvalerenic acid
CAS: 84638-55-1
炎症性肠病
Inflammatory Bowel Disease
认知障碍
Cognitive Impairment
肝病
Liver Disease
心肌梗塞
Myocardial Infarction
2型糖尿病
Type 2 Diabetes Mellitus
类风湿性关节炎
Rheumatoid arthritis
良性前列腺增生
Benign Prostatic Hyperplasia
代谢综合征
Metabolic Syndrome
肥胖症
Obesity
疼痛
Pain
炎症性疾病
Inflammatory disease
镇痛
Analgesia
抗炎
Anti-inflammatory
胃肠功能紊乱
Gastrointestinal dysfunction
抗偏头痛
Antimigraine
镇咳
Antitussive
神经痛
Neuralgia
神经炎症
Neuroinflammation
神经退行性疾病
Neurodegenerative disease
肠易激综合征
Irritable bowel syndrome
抑郁症
Depression
糖尿病肾病
Diabetic nephropathy
偏头痛
Migraine
镇痛/抗炎
Analgesia/Anti-inflammation
呼吸道疾病
Respiratory diseases
胃肠功能调节
Gastrointestinal function regulation
神经性疼痛
Neuropathic Pain
呼吸系统疾病
Respiratory Diseases
慢性炎症性疾病
Chronic Inflammatory Diseases
慢性疼痛综合征
Chronic Pain Syndrome
慢性疼痛
Chronic Pain
糖尿病性神经病变
Diabetic Neuropathy
慢性咳嗽
Chronic Cough
疼痛综合征
Pain Syndromes
神经疼痛
Neuropathic Pain
糖尿病周围神经病变
Diabetic Peripheral Neuropathy
疼痛相关疾病
Pain-related Disorders
癌症（肿瘤）
Cancer
幽门螺杆菌感染
Helicobacter pylori Infection
慢性炎症性疼痛
Chronic Inflammatory Pain
糖尿病神经病变
Diabetic Neuropathy
咳嗽
Cough
疼痛性疾病
Pain Disorders
皮肤屏障功能障碍
Skin Barrier Dysfunction
痒症
Pruritus
神经病理性疼痛
Neuropathic pain